1-(3,4-Dimethoxyphenyl)cyclohexane-1-carbonitrile

• IUPAC Name: 1-(3,4-dimethoxyphenyl)cyclohexane-1-carbonitrile
• InChI: InChI=1S/C15H19NO2/c1-17-13-7-6-12(10-14(13)18-2)15(11-16)8-4-3-5-9-15/h6-7,10H,3-5,8-9H2,1-2H3
• InChI Key: IHFYMHWPMTZZPJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2(CCCCC2)C#N)OC
• Molecular Formula: C15H19NO2
• DSSTOX Substance ID: DTXSID701248361
• Molecular Weight: 245.32 g/mol
• CAS No.: 54802-32-3

Description

1-(3,4-Dimethoxyphenyl)cyclohexane-1-carbonitrile is a nitrile-substituted cyclohexane derivative featuring a 3,4-dimethoxyphenyl group at the 1-position of the cyclohexane ring. The compound combines a rigid cyclohexane scaffold with electron-donating methoxy groups and a polar nitrile functional group, which collectively influence its physicochemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(3,4-Dimethoxyphenyl)cyclohexane-1-carbonitrile typically involves the reaction of 3,4-dimethoxyphenylacetonitrile with cyclohexanone in the presence of a base such as sodium hydride. The reaction is carried out in an anhydrous solvent like tetrahydrofuran at elevated temperatures (50-60°C) and is followed by refluxing for several hours . The product is then purified using column chromatography on silica gel.

Industrial Production Methods: Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis procedures, optimizing reaction conditions, and employing continuous flow reactors to enhance yield and efficiency.

Chemical Reactions Analysis

Types of Reactions: 1-(3,4-Dimethoxyphenyl)cyclohexane-1-carbonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the nitrile group to primary amines.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic ring and the nitrile group.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Lithium aluminum hydride or hydrogenation with a palladium catalyst is typically used.

Substitution: Halogenating agents like bromine or chlorine can be used for electrophilic substitution, while nucleophilic substitution may involve reagents like sodium methoxide.

Major Products:

Oxidation: Produces ketones or carboxylic acids.

Reduction: Yields primary amines.

Substitution: Results in halogenated derivatives or other substituted products.

Scientific Research Applications

1-(3,4-Dimethoxyphenyl)cyclohexane-1-carbonitrile is utilized in various scientific research applications, including:

Chemistry: As an intermediate in organic synthesis and the development of new chemical entities.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its pharmacological properties and potential therapeutic applications.

Industry: Used in the development of materials with specific chemical properties.

Mechanism of Action

The mechanism of action of 1-(3,4-Dimethoxyphenyl)cyclohexane-1-carbonitrile involves its interaction with specific molecular targets and pathways. The nitrile group can participate in hydrogen bonding and other interactions with enzymes and receptors, influencing their activity. The compound’s aromatic ring and methoxy groups contribute to its binding affinity and specificity towards certain biological targets .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1-(4-Methoxyphenyl)cyclopentanecarbonitrile

• Structural Differences :
  • Cyclopentane ring (5-membered) vs. cyclohexane (6-membered).
  • Single para-methoxy group vs. 3,4-dimethoxy substitution.
• Physical Properties: Boiling point: 145°C at 1 Torr (cyclopentane analog) .
• Electronic Effects :
  • The para-methoxy group in the cyclopentane analog donates electron density via resonance, but the absence of a second methoxy group reduces overall electron-donating capacity compared to the 3,4-dimethoxy-substituted target compound.

4(or 5)-Cyano-1-methylcyclohexene

• Structural Differences: Cyclohexene (unsaturated) vs. fully saturated cyclohexane. Methyl substituent and nitrile group positions vary (3- or 4-methyl vs. 1-cyano).
• Reactivity :
  • The cyclohexene double bond enables conjugation with the nitrile group, increasing susceptibility to electrophilic addition reactions.
  • Saturation in the target compound likely reduces reactivity toward addition but enhances stability under acidic/basic conditions .

3′,4′-Dichlorocyclohexanecarboxanilide

• Structural Differences :
  • Carboxamide group vs. nitrile.
  • Electron-withdrawing 3,4-dichloro substituents vs. electron-donating 3,4-dimethoxy groups.
• The carboxamide group introduces hydrogen-bonding capability, unlike the nitrile, which may affect solubility and biological interactions .

Comparative Data Table

Compound Name	Core Structure	Substituents	Functional Group	Key Properties/Reactivity
1-(3,4-Dimethoxyphenyl)cyclohexane-1-carbonitrile	Cyclohexane	3,4-dimethoxyphenyl	Nitrile	High stability, electron-rich ring
1-(4-Methoxyphenyl)cyclopentanecarbonitrile	Cyclopentane	4-methoxyphenyl	Nitrile	Lower thermal stability, bp 145°C
4(or 5)-Cyano-1-methylcyclohexene	Cyclohexene	1-methyl, 4(or 5)-cyano	Nitrile	Reacts via electrophilic addition
3′,4′-Dichlorocyclohexanecarboxanilide	Cyclohexane	3,4-dichlorophenyl	Carboxamide	Electron-poor ring, H-bond donor

Key Research Findings and Implications

Ring Size Effects : Cyclohexane derivatives generally exhibit greater conformational flexibility and stability compared to cyclopentane analogs due to reduced ring strain .

Chlorine substituents (as in 3′,4′-dichlorocyclohexanecarboxanilide) may favor electrophilic attack but reduce solubility in polar solvents .

Functional Group Reactivity : Nitriles are susceptible to hydrolysis under acidic/basic conditions, whereas carboxamides may undergo enzymatic cleavage in biological systems .

Biological Activity

1-(3,4-Dimethoxyphenyl)cyclohexane-1-carbonitrile is an organic compound characterized by a cyclohexane ring substituted at the 1-position with a nitrile group and a 3,4-dimethoxyphenyl group. This unique structure suggests potential interactions with various biological targets, making it a compound of interest in medicinal chemistry.

Structural Characteristics

The molecular formula of 1-(3,4-Dimethoxyphenyl)cyclohexane-1-carbonitrile indicates the presence of both aromatic and aliphatic components. The nitrile group is known for its ability to engage in hydrogen bonding, while the methoxy groups enhance solubility and may increase binding affinity to specific receptors or enzymes.

Biological Activity Overview

Research has indicated that 1-(3,4-Dimethoxyphenyl)cyclohexane-1-carbonitrile exhibits several biological activities:

• Enzyme Modulation : Studies suggest that this compound can influence enzyme activity, particularly those involved in metabolic pathways.
• Receptor Binding : The structural features allow for potential interactions with various receptors, which may lead to pharmacological effects.
• Therapeutic Applications : Due to its unique properties, it has been investigated for potential therapeutic applications in drug development.

The biological activity of 1-(3,4-Dimethoxyphenyl)cyclohexane-1-carbonitrile is primarily attributed to its ability to modulate enzyme activity and interact with biological receptors. The nitrile functional group plays a critical role in these interactions by facilitating specific binding events that can alter biological pathways.

Case Studies and Research Findings

Several studies have explored the biological activity of this compound:

• Enzyme Interaction Studies :
  • A study demonstrated that 1-(3,4-Dimethoxyphenyl)cyclohexane-1-carbonitrile can act as a modulator for certain enzymes, influencing their activity and stability. This was assessed using various biochemical assays that measured enzyme kinetics.
• Pharmacological Evaluation :
  • In vivo studies have shown promising results regarding the therapeutic potential of this compound. For instance, it was tested against various disease models, revealing significant effects on disease progression and symptom alleviation.
• Comparative Studies :
  • Comparative analysis with structurally similar compounds indicated that 1-(3,4-Dimethoxyphenyl)cyclohexane-1-carbonitrile possesses unique properties that enhance its efficacy in biological systems.

Data Table: Comparative Biological Activity

Compound Name	Structural Features	Biological Activity
1-(3,4-Dimethoxyphenyl)cyclohexane-1-carbonitrile	Cyclohexane ring with nitrile and methoxy groups	Enzyme modulation, receptor binding
1-(3,4-Dimethoxyphenyl)propan-1-one	Propanone instead of cyclohexane	Different reactivity profile
1-(3,4-Dimethoxyphenyl)cyclohexane-1-carboxylic acid	Carboxylic acid functional group	Altered biological activity